Cas no 603105-64-2 (2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid
• CAS No: 603105-64-2
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 951674
• PubChem ID: 3386584
• Update Time: 2025-06-11

2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• DL-5-Bromo-2-methoxyphenylalanine
• 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid
• 5-Bromo-2-methoxy-DL-phenylalanine
• EN300-147135
• SY044859
• A923436
• A50348
• 603105-64-2
• AKOS009307281
• MFCD05227921

• MDL： MFCD05227921
• Inchi： 1S/C10H12BrNO3/c1-15-9-3-2-7(11)4-6(9)5-8(12)10(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)
• InChI Key： REWQRRCVTMPNHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C(=O)O)N)OC

Computed Properties

• Exact Mass: 273
• Monoisotopic Mass: 273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: -0.7

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 394.3±42.0 °C at 760 mmHg
• Flash Point: 317.7±31.5 °C

2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid

Introduction to 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid (CAS No: 603105-64-2)

2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. With the CAS number 603105-64-2, this compound represents a unique structural motif that combines an amino group, a carboxylic acid moiety, and a brominated aromatic ring, making it a versatile intermediate in the development of novel bioactive molecules. The presence of both 5-bromo-2-methoxyphenyl and propanoic acid functional groups imparts distinct chemical properties that are exploited in various synthetic pathways, particularly in medicinal chemistry.

The compound's significance lies in its potential applications as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The structural features of 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid make it an attractive candidate for designing ligands that interact with enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The bromine atom, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, while the methoxy group enhances solubility and metabolic stability.

Recent advancements in computational chemistry have further highlighted the utility of this compound. Molecular modeling studies have demonstrated that derivatives of 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid can effectively modulate the activity of protein kinases, which are key regulators in cellular signaling. For instance, modifications to the aromatic ring or the side chain have been shown to improve binding affinity and selectivity. These findings align with the broader trend in drug discovery toward rational design based on structure-activity relationships (SAR).

In addition to its role as a synthetic intermediate, 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid has been explored in the context of peptide mimetics. The propanoic acid moiety can be incorporated into peptidomimetic scaffolds to enhance pharmacokinetic properties such as bioavailability and resistance to enzymatic degradation. This approach is particularly relevant for developing long-acting therapeutic agents where stability is critical. The bromine substituent also allows for post-synthetic modifications, enabling the introduction of additional functional groups that can fine-tune biological activity.

The compound's relevance extends to material science applications as well. Researchers have investigated its potential as a precursor for polymers with tailored properties. For example, polymerization of derivatives of 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid has yielded materials with enhanced mechanical strength and biodegradability, making them suitable for biomedical applications such as drug delivery systems or tissue engineering scaffolds. These studies underscore the compound's versatility beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid exemplifies the importance of heterocyclic compounds in modern drug discovery. The integration of aromatic rings with functional side chains provides a rich chemical space for innovation. Recent reports highlight novel synthetic methodologies that allow for efficient access to this class of compounds, leveraging transition-metal catalysis and flow chemistry techniques to improve scalability and yield. Such advancements are crucial for accelerating the development pipeline from lead identification to clinical candidates.

The pharmacological profile of derivatives derived from CAS No: 603105-64-2 continues to be an area of active investigation. Preclinical studies have shown promising results with certain analogs exhibiting potent inhibition of target enzymes with minimal off-target effects. These findings are supported by experimental data indicating favorable pharmacokinetic profiles in animal models. The ability to fine-tune activity through structural modifications underscores the compound's value as a scaffold for further optimization.

The future direction of research on 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid is likely to be influenced by emerging trends such as artificial intelligence-driven drug design and high-throughput screening technologies. These tools can accelerate the identification of novel derivatives with enhanced therapeutic potential by rapidly evaluating large libraries of compounds. As computational methods become more sophisticated, the role of this intermediate is expected to grow, enabling more efficient discovery processes.

In conclusion, 2-amino-3-(5-bromo-2-methoxyphenyl)propanoic acid (CAS No: 603105-64-2) represents a multifaceted compound with broad applications in pharmaceutical synthesis and material science. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research progresses, further insights into its reactivity and biological activity will continue to drive its utility across multiple scientific disciplines.